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Compound of Interest

Compound Name: Guanidine nitrate

Cat. No.: B7800015

An in-depth examination of the nomenclature, properties, synthesis, and analysis of Guanidine
Nitrate, tailored for professionals in research and drug development.

Introduction

Guanidine nitrate, a compound of significant interest in various chemical and industrial fields,
serves as a crucial precursor in the synthesis of pharmaceuticals, a component in gas
generators, and a reagent in biochemical research.[1][2] Its high nitrogen content and energetic
properties also make it a key ingredient in propellants and pyrotechnics.[1][3] This guide
provides a detailed overview of guanidine nitrate, focusing on its formal nomenclature,
physicochemical properties, established experimental protocols, and relevant industrial
processes. The information is curated to support the work of researchers, scientists, and
professionals in drug development by providing precise, actionable data and methodologies.

Nomenclature: IUPAC Name and Synonyms

The proper identification and naming of chemical compounds are foundational to scientific
communication. While commonly referred to as guanidine nitrate, the technically correct
International Union of Pure and Applied Chemistry (IUPAC) name is guanidinium nitrate.[1][4]
This name accurately reflects the ionic nature of the compound, which consists of a
guanidinium cation ([CHeNs]*) and a nitrate anion (NOs™). An alternative IUPAC format is
guanidine;nitric acid.[5][6]
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Due to its widespread use, guanidine nitrate is known by a variety of synonyms in commercial
and academic literature. A comprehensive list is provided below for cross-referencing purposes.

Table 1: Synonyms for Guanidine Nitrate

Common Name/Synonym CAS Registry Number
Guanidinium nitrate 506-93-4
Guanidine mononitrate 506-93-4
Aminomethanamidine nitrate 506-93-4
Carbamidinenitrate 506-93-4
Iminoureamitrate 506-93-4
UN 1467 506-93-4

Physicochemical and Thermochemical Properties

A thorough understanding of a compound's properties is essential for its application in research
and development. Guanidine nitrate is a white, crystalline, water-soluble solid.[5][6] Key
quantitative data are summarized in Table 2.

Table 2: Physicochemical and Thermochemical Data for Guanidine Nitrate
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Property

Value

Molecular Formula

CHsN4Os or CHsN3-HNOs3

Molecular Weight 122.08 g/mol [3][5]
Melting Point 212 - 216 °C[3][7]
N ) Decomposes above 250 °C; Rough estimate
Boiling Point
227.45 °C[7]
Density 1.44 g/cm3[3]

Water Solubility

130 g/L at 20 °C[6][7]

pKa

10.2 at 20 °C[6]

LogP

-1.7 at 20 °C[6]

Vapor Pressure

0 Pa at 25 °CJ[6]

Triple Point Temperature

Critically evaluated data available[8]

Enthalpy of Formation (Crystal)

Critically evaluated data available[8]

Specific Impulse (Monopropellant)

177 seconds (1.7 kN-s/kg)[1][9]

Note: Guanidine nitrate is an oxidizing agent and can explode if heated or subjected to shock,

especially when mixed with combustible materials.[6][7][10]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of guanidine nitrate are critical for

laboratory applications. This section provides protocols derived from established literature.

Laboratory Synthesis from Dicyandiamide and

Ammonium Nitrate

This procedure is adapted from Organic Syntheses, a trusted source for chemical preparations.

[4]

Reaction: 2 NH2C(=N)CN + 2 NHaNOz — 2 [C(NH2)3]NO3 + Nz + H20
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Materials:

Dicyandiamide (210 g, 2.5 moles)

Ammonium nitrate (440 g, 5.5 moles)

Oil bath

1-L round-bottomed flask

Mechanical stirrer (optional but recommended)

Procedure:

Create an intimate mixture of dicyandiamide and ammonium nitrate and place it in the 1-L
round-bottomed flask.

e Immerse the flask in an oil bath preheated to 110-120 °C.
e Over approximately 30 minutes, raise the oil bath temperature to 160 °C.

e Maintain the bath at 160 °C for three hours. During the first hour, the mixture will melt and
then solidify into a cake.

o After three hours, remove the flask from the bath and allow it to cool.

» Extract the product by adding successive portions of hot water (totaling approx. 2 L) to the
flask on a steam bath until all soluble material is dissolved.

« Filter the hot solution to remove insoluble white by-products (ammeline and ammelide).
 Allow the filtrate to cool, which will cause the guanidine nitrate to crystallize.

» Collect the crystals by filtration. The product can be further purified by recrystallization from
water.

I CRITICAL SAFETY WARNING !l This synthesis is extremely hazardous and should only be
attempted by trained professionals in a laboratory equipped with barricades and remote-control
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devices. The mixture of ammonium nitrate and an organic compound is explosive.[4] Confined
heating of the aqueous mixture can be particularly dangerous.[4]

Quantitative Analysis by High-Performance Thin-Layer
Chromatography (HPTLC)

This method allows for the separation and quantification of guanidine nitrate, particularly in
mixtures with its precursor, nitroguanidine.[11]

Materials and Equipment:

HPTLC silica gel 60 F254 plates

Standard solutions of pure guanidine nitrate in distilled water

Developing chamber

UV densitometer

Mobile Phase: Dioxane—tetrahydrofuran 1:1 (v/v)

Procedure:

o Plate Preparation: Pre-treat the silica gel plates with methanol and allow them to dry. This
improves baseline and signal-to-noise ratio.[11]

o Sample Application: Spot known volumes of the standard solutions and the sample solution
onto the HPTLC plate.

» Chromatographic Development: Place the plate in a developing chamber saturated with the
dioxane—tetrahydrofuran mobile phase. Allow the solvent front to travel up the plate.

o Detection: After development, dry the plate and perform UV detection at 210 nm for
guanidine nitrate.[11]

e Quantification: Measure the peak area of the spots using a densitometer. Create a
calibration curve by plotting the peak area versus the concentration of the standard
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solutions. Calculate the concentration of guanidine nitrate in the sample using the
regression equation from the calibration curve.[11]

Industrial Production and Workflow

On an industrial scale, guanidine nitrate is commonly produced via the reaction of urea and
ammonium nitrate in the presence of a silica gel catalyst.[12][13] This process is favored for its
economic efficiency, leveraging the wide availability of urea.[12] The workflow involves a
continuous process to maximize yield and efficiency.

The following diagram illustrates a generalized workflow for the continuous industrial

production of guanidine nitrate.
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Caption: Generalized workflow for the continuous industrial synthesis of guanidine nitrate.
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Applications in Research and Drug Development

While its energetic properties are well-known, guanidine nitrate also finds applications
relevant to the pharmaceutical and biochemical sectors:

» Protein Denaturation: Like guanidinium chloride, guanidine nitrate is used in biochemical
assays for its ability to denature proteins, aiding in the study of protein folding and enzyme
activity.[3]

» Organic Synthesis: It serves as a versatile reagent and precursor for synthesizing various
organic compounds and guanidine derivatives, which are scaffolds in many pharmaceutical
agents.[2][3]

o Pharmaceutical Formulations: Guanidine nitrate has been explored in drug formulations,
with research into its potential for treating conditions such as diabetes and neurological
disorders.[3]

e Precursor to Sulfa Drugs: It is a raw material in the production of sulfaguanidine and
sulfadiazine, which are important antimicrobial drugs.[9][14]

Conclusion

Guanidine nitrate, correctly known as guanidinium nitrate, is a compound with a dual identity:
a high-energy material and a versatile chemical reagent. For researchers and drug
development professionals, a precise understanding of its properties, synthesis, and analytical
methods is paramount. Adherence to strict safety protocols, especially during synthesis, cannot
be overstated due to its explosive potential. The information and protocols presented in this
guide offer a robust technical foundation for the safe and effective use of guanidine nitrate in
a laboratory and research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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